Cas no 2171809-06-4 (2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid)

• Product Name: 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid
• CAS No: 2171809-06-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6440613
• PubChem ID: 165527503
• Update Time: 2025-10-28

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid
• 2171809-06-4
• 2-({2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}methyl)pentanoic acid
• EN300-1502230

• Inchi： 1S/C28H34N2O5/c1-2-7-19(27(32)33)16-29-26(31)15-18-12-13-20(14-18)30-28(34)35-17-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,18-20,25H,2,7,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： AMFXCOIZVPHOPY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(NCC(C(=O)O)CCC)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid

Introduction to 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic Acid (CAS No. 2171809-06-4)

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid, a compound with the CAS number 2171809-06-4, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, characterized by its complex amino acid-like moiety and fluorinated aromatic ring, underscores its potential as a pharmacological agent.

The molecular framework of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid is notable for its multifaceted functional groups. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group not only contributes to the molecule's stability but also enhances its solubility and bioavailability, which are critical factors in drug design. Additionally, the cyclopentylacetamide moiety introduces a rigid scaffold that can interact favorably with biological targets, potentially leading to high-affinity binding and improved therapeutic efficacy.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid has emerged as a promising candidate in this context. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, suggesting its potential use in treating conditions such as inflammation, cancer, and neurodegenerative disorders. The fluorine atom in the molecule also plays a crucial role in enhancing metabolic stability, which is essential for prolonged drug action.

The synthesis of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid involves a series of sophisticated chemical transformations that require precise control over reaction conditions. The introduction of the fluorinated aromatic ring and the protection-deprotection strategies for the amino group are particularly critical steps in ensuring high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the complex core structure of this molecule.

The pharmacological profile of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid has been extensively studied in vitro and in vivo. In cell-based assays, this compound has demonstrated significant inhibitory effects on target proteins involved in disease pathways. For instance, it has shown potential in suppressing the activity of kinases that are aberrantly expressed in cancer cells. Animal models have further corroborated these findings, revealing that 2-( { 2 - 3 - ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o p e n t y l a c e t a m i d o } m e t h y l ) p e n t a n o i c a c i d ) can modulate disease progression without significant side effects.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to enhance potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for translating preclinical findings into clinical applications and improving patient outcomes.

In conclusion, 2-( { 2 - 3 - ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o p e n t y l a c e t a m i d o } m e t h y l ) p e n t a n o i c a c i d, with CAS number 2171809-06-4, represents a cutting-edge compound in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable tool for developing novel therapeutic agents. Continued investigation into its mechanisms of action and further optimization efforts will likely lead to significant advancements in treating various human diseases.